Ethyl 2-({[2-(benzylsulfanyl)-5-bromo-3-pyridyl]carbonyl}amino)acetate

• IUPAC Name: ethyl 2-[(2-benzylsulfanyl-5-bromopyridine-3-carbonyl)amino]acetate
• InChI: InChI=1S/C17H17BrN2O3S/c1-2-23-15(21)10-19-16(22)14-8-13(18)9-20-17(14)24-11-12-6-4-3-5-7-12/h3-9H,2,10-11H2,1H3,(H,19,22)
• InChI Key: BPAUFQRAZUNWQT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)C1=C(N=CC(=C1)Br)SCC2=CC=CC=C2
• Molecular Formula: C17H17BrN2O3S
• Molecular Weight: 409.3 g/mol

Description

Ethyl 2-({[2-(benzylsulfanyl)-5-bromo-3-pyridyl]carbonyl}amino)acetate is an intriguing compound with a unique structure that places it at the intersection of various fields like organic chemistry and medicinal research. This compound's combination of benzylsulfanyl, bromo, and pyridyl groups grants it distinctive chemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 2-({[2-(benzylsulfanyl)-5-bromo-3-pyridyl]carbonyl}amino)acetate typically involves the following steps:

• Initial Formation: : The benzylsulfanyl group is introduced to the 5-bromo-3-pyridine via a nucleophilic substitution reaction. This requires a suitable thiol source and a base in an aprotic solvent.

• Acylation Reaction: : The resulting intermediate is then subjected to an acylation reaction with ethyl chloroformate to yield the ethyl ester derivative. This step is often performed under mild conditions to avoid unwanted side reactions.

• Coupling: : The final step involves coupling the ethyl ester intermediate with glycine under peptide coupling conditions to form the desired compound.

Industrial Production Methods

In an industrial setting, the process is scaled up using continuous flow reactors that allow precise control over reaction parameters such as temperature, pressure, and reaction time. This ensures higher yields and consistent product quality.

Chemical Reactions Analysis

Types of Reactions

• Oxidation: : The compound can undergo oxidation reactions, primarily at the benzylsulfanyl group, to form sulfoxides or sulfones.

• Reduction: : The nitro group can be reduced to an amine under catalytic hydrogenation conditions.

Common Reagents and Conditions

• Oxidation: : Reagents like m-chloroperbenzoic acid (mCPBA) for mild oxidation to sulfoxides.

• Reduction: : Hydrogen gas in the presence of a palladium on carbon (Pd/C) catalyst.

• Substitution: : Palladium catalysts like Pd(PPh3)4 for cross-coupling reactions.

Major Products

• Sulfoxides and Sulfones: : Major oxidation products.

• Amines: : Major reduction products when the nitro group is targeted.

• Substituted Derivatives: : Various derivatives depending on the nature of the substituent introduced during substitution reactions.

Scientific Research Applications

Chemistry

This compound serves as a valuable intermediate in the synthesis of more complex molecules. Its reactivity allows chemists to explore diverse synthetic pathways.

Biology and Medicine

In medicinal chemistry, Ethyl 2-({[2-(benzylsulfanyl)-5-bromo-3-pyridyl]carbonyl}amino)acetate is investigated for its potential as a therapeutic agent due to its unique pharmacophore that can interact with biological targets.

Industry

In industrial applications, it acts as a precursor in the production of specialty chemicals and pharmaceuticals.

Mechanism of Action

The compound interacts with biological targets primarily through its benzylsulfanyl and pyridyl groups. These groups are known to form non-covalent interactions such as hydrogen bonding, π-π stacking, and hydrophobic interactions, which are crucial for its biological activity. The bromine atom can also participate in halogen bonding, enhancing its binding affinity to target molecules.

Comparison with Similar Compounds

Similar Compounds

• Ethyl 2-(benzylsulfanyl)acetate: : Lacks the bromo and pyridyl groups.

• Ethyl 2-(benzylsulfanyl)-5-chloropyridine: : Substitutes bromine with chlorine.

• Ethyl 2-({[2-(phenylsulfanyl)-5-bromo-3-pyridyl]carbonyl}amino)acetate: : Has a phenyl group instead of benzyl.

Uniqueness

Ethyl 2-({[2-(benzylsulfanyl)-5-bromo-3-pyridyl]carbonyl}amino)acetate's uniqueness lies in its specific combination of functional groups, which imparts distinct chemical reactivity and biological activity. The presence of the benzylsulfanyl group alongside the bromo-pyridyl structure enhances its potential for diverse applications in scientific research and industry.